Cas no 2679933-24-3 ((2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid)

• Product Name: (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid
• CAS No: 2679933-24-3
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 5804855
• PubChem ID: 165929359
• Update Time: 2025-10-31

(2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid
• EN300-28287861
• 2679933-24-3

• Inchi： 1S/C13H14F3NO3/c1-2-17(12(20)13(14,15)16)10(11(18)19)8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3,(H,18,19)/t10-/m0/s1
• InChI Key： XZCFORMXALQMSS-JTQLQIEISA-N
• SMILES： FC(C(N(CC)[C@H](C(=O)O)CC1C=CC=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.6Ų

Additional information on (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid

(2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid (CAS No. 2679933-24-3): An Overview of a Promising Compound in Pharmaceutical Research

(2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid (CAS No. 2679933-24-3) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its chiral center and the presence of a trifluoroacetamido group, which imparts specific pharmacological properties.

The chemical structure of (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid is composed of a phenylalanine backbone with modifications at the amino group. The introduction of the trifluoroacetyl moiety and the ethyl substituent significantly alters its physicochemical properties, making it a valuable candidate for various medicinal applications. Recent studies have highlighted its potential in treating neurological disorders, inflammation, and cancer.

In the context of neurological disorders, (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid has shown promising results in preclinical models of Alzheimer's disease and Parkinson's disease. Its ability to modulate neurotransmitter systems and reduce oxidative stress has been extensively studied. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively crosses the blood-brain barrier and exhibits neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides.

Beyond its neuroprotective properties, (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and promoting tissue repair.

In cancer research, (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid has been explored for its potential as an anticancer agent. Its ability to induce apoptosis in cancer cells and inhibit tumor growth has been documented in several studies. A notable study published in the Cancer Research journal reported that this compound selectively targets cancer cells by disrupting mitochondrial function and activating caspase-dependent apoptotic pathways.

The pharmacokinetic properties of (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid

Safety and toxicity profiles are crucial considerations in the development of any pharmaceutical compound. Preclinical toxicology studies have indicated that (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid

In conclusion, (2S)-2-(N-ethyl-2,2,2-trifluoroacetamido)-3-phenylpropanoic acid (CAS No. 2679933-24-3) is a promising compound with diverse therapeutic applications in neurological disorders, inflammation, and cancer. Its unique chemical structure and pharmacological properties make it an attractive candidate for further clinical development. Ongoing research continues to explore its full potential and address any challenges associated with its use as a therapeutic agent.